Cas no 55546-21-9 (1-(hexyloxy)propan-2-ol)

1-(hexyloxy)propan-2-ol structure
1-(hexyloxy)propan-2-ol structure
Product Name:1-(hexyloxy)propan-2-ol
CAS No:55546-21-9
MF:C9H20O2
MW:160.253903388977
CID:1594237
PubChem ID:6453204
Update Time:2025-04-21

1-(hexyloxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(hexyloxy)propan-2-ol
    • 2-propanol, 1-(hexyloxy)-
    • 1-hexoxypropan-2-ol
    • BWPAALSUQKGDBR-UHFFFAOYSA-N
    • SCHEMBL186489
    • AKOS011071846
    • propylene glycol n-hexyl ether
    • DTXSID60866487
    • 55546-21-9
    • Inchi: 1S/C9H20O2/c1-3-4-5-6-7-11-8-9(2)10/h9-10H,3-8H2,1-2H3
    • InChI Key: BWPAALSUQKGDBR-UHFFFAOYSA-N
    • SMILES: O(CC(C)O)CCCCCC

Computed Properties

  • Exact Mass: 160.1464
  • Monoisotopic Mass: 160.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 74
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46
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